Cas no 1805433-78-6 (3-Aminomethyl-2-chloro-6-cyanobenzoic acid)

• Product Name: 3-Aminomethyl-2-chloro-6-cyanobenzoic acid
• CAS No: 1805433-78-6
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4946898
• Update Time: 2025-06-07

3-Aminomethyl-2-chloro-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-chloro-6-cyanobenzoic acid

• Inchi： 1S/C9H7ClN2O2/c10-8-6(4-12)2-1-5(3-11)7(8)9(13)14/h1-2H,4,12H2,(H,13,14)
• InChI Key： IYQPREZHWUXRGU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C#N)C=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-2-chloro-6-cyanobenzoic acid

Comprehensive Overview of 3-Aminomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1805433-78-6)

3-Aminomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1805433-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as aminomethyl, chloro, and cyano, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes or receptors where its chloro and cyano substituents can enhance binding affinity.

In recent years, the demand for high-purity intermediates like 3-Aminomethyl-2-chloro-6-cyanobenzoic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound’s multi-functional groups allow for diverse chemical modifications, aligning with trends in structure-activity relationship (SAR) studies and fragment-based drug design. Its CAS No. 1805433-78-6 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, 3-Aminomethyl-2-chloro-6-cyanobenzoic acid is often synthesized via selective halogenation and cyanation of benzoic acid derivatives. The presence of the aminomethyl group introduces opportunities for further derivatization, such as amide coupling or Schiff base formation, which are critical in developing protease inhibitors or kinase modulators. These applications resonate with current industry focus areas like cancer therapeutics and neurodegenerative disease research.

Environmental and regulatory considerations also play a role in the compound’s usage. While not classified as hazardous, its chloro and cyano groups necessitate careful handling to ensure green chemistry compliance. Researchers are exploring catalytic methods to optimize its synthesis, reducing waste and energy consumption—a priority in sustainable chemical manufacturing.

In summary, 3-Aminomethyl-2-chloro-6-cyanobenzoic acid (CAS No. 1805433-78-6) exemplifies the intersection of innovative chemistry and practical applications. Its structural complexity and adaptability make it a valuable asset in drug development and agrochemical innovation, addressing both scientific challenges and market demands.